![molecular formula C11H20O2<br>CH2=CHCOOC8H17<br>C11H20O2 B090911 2-Ethylhexyl acrylate CAS No. 103-11-7](/img/structure/B90911.png)
2-Ethylhexyl acrylate
Overview
Description
2-Ethylhexyl acrylate (2-EHA) is a monomer used in the synthesis of polymers and copolymers materials. It is a colorless, low viscosity liquid with a sweet odor and a boiling point of 146°C. Its chemical formula is C8H14O2 and its molecular weight is 146.20 g/mol. 2-EHA is a versatile monomer and is used in a variety of applications, including coatings, adhesives, sealants, and elastomers. It is also used in the manufacture of plastics and rubber products.
Scientific Research Applications
Reactive Extraction for Synthesizing 2-EHA : 2-EHA is synthesized via Fisher esterification, and a study by Wang et al. (2020) proposes using a halogen-free deep eutectic solvent as a dual solvent-catalyst to intensify this process. This solvent proves to be more efficient and has good industrial prospects for 2-EHA production (Wang et al., 2020).
Thermal Stability in Medical Applications : Czech et al. (2013) investigated the thermal properties and degradation process of different molecular weight poly(2-ethylhexyl acrylates) used as plasticizers in medical applications, particularly in pressure-sensitive adhesives (Czech et al., 2013).
Miniemulsion Polymerization and Adhesive Properties : Agirre et al. (2010) explored the miniemulsion polymerization of 2-EHA, focusing on controlling polymer architecture and adhesive properties. They found that certain cross-linkers and chain transfer agents greatly influence these properties (Agirre et al., 2010).
Catalyst Screening for Esterification Processes : Ahmad and Chin (2017) investigated the catalysis of esterification for producing 2-EHA, highlighting the need for more efficient and environmentally friendly processes (Ahmad & Chin, 2017).
Production Processes Using Solid Catalysts : Moraru and Bîldea (2018) detailed the design, control, and economic evaluation of reaction-separation-recycle processes for 2-EHA production using solid catalysts. This approach can increase selectivity and simplify product purification (Moraru & Bîldea, 2018).
Viscosity Measurements in Dilute Solution : Lathová et al. (1993) conducted a study on the behavior of poly(2-ethylhexyl acrylate) in dilute solutions, focusing on viscosity measurements. This research contributes to understanding the polymer's properties in various applications (Lathová et al., 1993).
Radiation-Induced Bulk Polymerization : Feng et al. (2003) explored bulk polymerization of 2-EHA induced by a pulsed electron beam, which is a novel method for polymerizing this monomer (Feng et al., 2003).
Reactive Distillation Process : Another study by Moraru and Bîldea (2018) discusses a reactive distillation process for producing 2-EHA, which could potentially avoid drawbacks like corrosion and difficult product separation found in traditional methods (Moraru & Bîldea, 2018).
Genotoxic, Mutagenic, and Carcinogenic Potentials : Suh et al. (2018) conducted a comprehensive review to evaluate the genotoxicity, mutagenicity, and carcinogenicity of lower acrylates, including 2-EHA. They found these chemicals are not genotoxic and unlikely to pose a human cancer hazard (Suh et al., 2018).
Dermal Oncogenicity Study : Wenzel-Hartung et al. (2004) performed a carcinogenicity bioassay of 2-EHA by applying it to the skin of mice, finding that high concentrations led to neoplastic skin lesions, likely due to chronic irritation (Wenzel-Hartung et al., 2004).
Mechanism of Action
Target of Action
2-Ethylhexyl acrylate (2-EHA) is primarily used in the production of paints, plastics, and adhesives . It serves as a base monomer in the preparation of acrylate adhesives . The primary targets of 2-EHA are therefore the components of these materials where it contributes to their properties.
Mode of Action
2-EHA can react by free-radical polymerization to form macromolecules having a molecular weight of up to 200,000 g/mol . This polymerization can be initiated by light, peroxides, heat, or contaminants . Other monomers such as vinyl acetate, methyl acrylate, and styrene may be copolymerized with 2-EHA to modify the properties of the resulting polymer .
Biochemical Pathways
The primary biochemical pathway involved in the action of 2-EHA is the free-radical polymerization process . This process allows 2-EHA to form large macromolecules that contribute to the properties of the materials in which it is used .
Result of Action
The polymerization of 2-EHA results in the formation of large macromolecules that contribute to the properties of various materials . For instance, in paints and adhesives, these polymers provide desirable characteristics such as durability, flexibility, and adhesive strength .
Action Environment
The action of 2-EHA can be influenced by environmental factors. For example, its polymerization can be initiated by light, heat, or the presence of peroxides . Moreover, it can react violently when combined with strong oxidants and can form explosive mixtures with air at temperatures above 82 °C (180 °F) . The chemical, physical, and toxicological properties of 2-EHA can also be greatly modified by additives or stabilizers .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2-Ethylhexyl acrylate is used primarily for manufacturing homopolymers and copolymers . It can react by free-radical polymerization to form macromolecules having a molecular weight of up to 200,000 g/mol . Other monomers such as vinyl acetate, methyl acrylate, and styrene may be copolymerized to modify the properties of the resulting polymer .
Molecular Mechanism
This compound can react by free-radical polymerization to form macromolecules . The polymerization can be initiated by light, peroxides, heat, or contaminants . It can react violently when combined with strong oxidants .
Temporal Effects in Laboratory Settings
This compound polymerizes easily . The polymerization can be initiated by light, peroxides, heat, or contaminants . It can form explosive mixtures with air at temperatures above 82°C (180°F) .
Metabolic Pathways
This compound is believed to undergo carboxylesterase-catalysed hydrolysis to 2-ethylhexanol and acrylic acid, like other acrylate esters .
Transport and Distribution
This compound is transported in specially equipped railway cars or tanker trucks . Transport containers are filled to a maximum of 94% of their capacity .
properties
IUPAC Name |
2-ethylhexyl prop-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O2/c1-4-7-8-10(5-2)9-13-11(12)6-3/h6,10H,3-5,7-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOXQRTZXKQZDDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COC(=O)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O2, Array | |
Record name | 2-ETHYLHEXYL ACRYLATE | |
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Record name | 2-ETHYLHEXYL ACRYLATE | |
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Related CAS |
9003-77-4 | |
Record name | Poly(2-ethylhexyl acrylate) | |
Source | CAS Common Chemistry | |
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DSSTOX Substance ID |
DTXSID9025297 | |
Record name | 2-Ethylhexyl acrylate | |
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Molecular Weight |
184.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-ethylhexyl acrylate appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Flash point 180 °F. Used in making of paints and plastics., Liquid, Colorless liquid with a pleasant odor; [HSDB] Pale yellow liquid with a pleasant odor; [NTP], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Clear liquid with a pleasant odor. | |
Record name | 2-ETHYLHEXYL ACRYLATE | |
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Record name | 2-Propenoic acid, 2-ethylhexyl ester | |
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Record name | 2-ETHYLHEXYL ACRYLATE | |
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Boiling Point |
417 to 424 °F at 760 mmHg (NTP, 1992), 214-218 °C, Boiling point: 130 °C @ 50 mm Hg; conversion factor: 1 ppm = 7.52 mg/cu cm, 213.5 °C, 417-424 °F | |
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Flash Point |
180 °F (NTP, 1992), 180 °F (82 °C) (open cup), 86 °C (closed cup), 82 °C o.c., 180 °F | |
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Solubility |
less than 1 mg/mL at 72 °F (NTP, 1992), 100 mg/l @ 25 °C, Solubility in water: none | |
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Density |
0.885 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.880 g/cu cm at 25 °C, Relative density (water = 1): 0.89, 0.885 | |
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Vapor Density |
6.35 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 6.35 (Air= 1), Relative vapor density (air = 1): 6.35, 6.35 | |
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Vapor Pressure |
0.01 mmHg at 68 °F (NTP, 1992), 0.17 [mmHg], 0.178 mm Hg @ 25 °C /Extrapolated/, Vapor pressure, Pa at 20 °C: 19, 0.01 mmHg | |
Record name | 2-ETHYLHEXYL ACRYLATE | |
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Record name | 2-Ethylhexyl acrylate | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Mechanism of Action |
...Male Wistar rats /were/ exposed to acrylic acid derivatives. The 6-hr inhalation of acrylonitrile (AN), methyl acrylate (MA), ethyl acrylate (EA), n-butyl acrylate (BA) and 2-ethylhexyl acrylate (2-EHA) in several concentrations increased the urinary thioether excretion; the portion metabolized to thioethers was... only 1.5-8% for the acrylates. Total-SH levels in the liver significantly decreased after the inhalation of AN, EA, BA and 2-EHA. ...Most pronounced NP-SH depletion was in the liver, less in blood and moderate in brain and lungs. There was an exponential relationship between the tissue NP-SH and the inhaled concentrations. Calculated concentrations inducing 50% NP-SH depletion indicated that reaction of acrylic acid derivatives with SH groups was decreasing in the order AN >>2-EHA >EA = BA for the chemicals and liver >blood >lungs >brain for the tissues. All inhaled acrylates induced hyperglycemia... . The chemical reactivity of acrylates with glutathione (GSH) decreased in the order EA >BA >MA >AN >2-EHA. The results suggest that GSH depletion may participate in acute lethal and biochemical toxic effects of acrylic acid esters. | |
Record name | 2-ETHYLHEXYL ACRYLATE | |
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Impurities |
ACRYLIC ACID-0.009% BY WT (MAX); 2-ETHYL 4-METHYL PENTYL ACRYLATE-0.4% BY WT (MAX); WATER-0.05% BY WT (MAX) | |
Record name | 2-ETHYLHEXYL ACRYLATE | |
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Color/Form |
Colorless liquid | |
CAS RN |
103-11-7, 1322-13-0, 9003-77-4 | |
Record name | 2-ETHYLHEXYL ACRYLATE | |
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Record name | 2-Ethylhexyl acrylate | |
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Record name | 2-Ethylhexyl acrylate | |
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Record name | Ethylhexyl acrylate | |
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Record name | 2-ETHYLHEXYL ACRYLATE | |
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Record name | 2-ETHYLHEXYL ACRYLATE | |
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Melting Point |
-130 °F (NTP, 1992), -90 °C, -130 °F | |
Record name | 2-ETHYLHEXYL ACRYLATE | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2-Ethylhexyl acrylate?
A: this compound has a molecular formula of C11H20O2 and a molecular weight of 184.28 g/mol. []
Q2: Does this compound exist in different conformations?
A: Yes, density functional theory (DFT) calculations have identified two stable conformations of the 2-EHA molecule: s-cis and s-trans. These conformations arise due to rotation around the single bond connecting the acrylate group and the alkyl chain. []
Q3: Can Poly(this compound) (PEHA) be used in water-based systems?
A: While PEHA itself is hydrophobic, it can be incorporated into water-based systems through techniques like emulsion polymerization. This allows the creation of stable emulsions with desirable properties for applications such as coatings and adhesives. [, , ]
Q4: How does the molecular weight of polymeric emulsifiers affect the properties of acrylic emulsion PSAs containing 2-EHA?
A: Studies show that peel strength of these PSAs peaks at a specific molecular weight of the polymeric emulsifier, while holding power generally increases with increasing molecular weight. []
Q5: Which polymerization techniques are commonly employed for 2-EHA?
A: 2-EHA can be polymerized using various techniques like conventional free radical polymerization, atom transfer radical polymerization (ATRP), and reversible addition-fragmentation chain transfer (RAFT) polymerization. [, , , , , ]
Q6: How does the presence of acrylic acid (AA) affect the polymerization of 2-EHA?
A: AA can significantly influence 2-EHA polymerization. In radiation-induced polymerization, AA enhances 2-EHA conversion at lower dose rates and higher AA concentrations. [] This is attributed to the increased H+ ion concentration, which accelerates the transformation of 2-EHA radical anions into neutral free radicals during initiation. []
Q7: What are the advantages of using ATRP for the synthesis of 2-EHA-based polymers?
A: ATRP enables the synthesis of well-defined PEHA and its copolymers with controlled molecular weight and narrow dispersity. This control over polymer architecture allows for fine-tuning of material properties for specific applications. [, , , ]
Q8: How does the presence of a chain transfer agent (CTA) influence the polymerization of 2-EHA?
A: The use of CTAs in 2-EHA polymerization, particularly at elevated temperatures, can significantly reduce both branching and β-scission reactions. This effect, known as “patching,” allows for greater control over the final polymer architecture. []
Q9: What are the typical applications of 2-EHA-based polymers?
A9: Due to its low glass transition temperature (Tg), PEHA exhibits excellent film-forming properties, making it suitable for various applications like:
- Pressure-sensitive adhesives (PSAs): Used in tapes, labels, and other adhesive products. [, , , , , ]
- Coatings: Provides water resistance, weatherability, and UV resistance. [, , , ]
- Adhesives: Offers strong adhesion to various substrates. [, , , , ]
- Sealants: Creates flexible and durable seals. []
Q10: How does the composition of copolymers affect their Tg?
A: The Tg of copolymers can be tailored by adjusting the monomer ratios. For example, increasing the acrylate content generally leads to a decrease in Tg. [, , ] In Styrene-acrylate copolymers, using 2-EHA instead of n-butyl acrylate significantly reduces Tg without significantly affecting particle size. []
Q11: How does the morphology of p(acrylic acid-co-2-ethylhexyl acrylate)/silica nanohybrids affect their potential applications?
A: By controlling the morphology of these nanohybrids, primarily through tuning the silica content and its dispersion, the barrier properties and electrochemical behavior can be modified. This makes them suitable for applications like electrode modification and controlled release systems. []
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